Cas no 99252-66-1 (Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate)
99252-66-1 structure
Product Name:Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
CAS No:99252-66-1
MF:C13H14O5
MW:250.247264385223
CID:2108957
Update Time:2023-08-04
Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
- Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
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- Inchi： 1S/C13H14O5/c1-4-17-13(15)12-7(2)11-9(14)5-8(16-3)6-10(11)18-12/h5-6,14H,4H2,1-3H3
- InChI Key： LUJKQBZRIYWWEI-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=C(C)C2C(=CC(=CC1=2)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 306
- Topological Polar Surface Area: 68.9
Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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